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Compound of Interest

Compound Name:
4-Cyclopropyl-thiazole-2-carbonyl

chloride

CAS No.: 1180496-28-9

Cat. No.: B1397872

Get Quote

Part 1: Executive Technical Summary
Thiazole-2-carbonyl chloride (CAS: 30216-57-0) is a highly reactive electrophilic intermediate

used primarily in the synthesis of biologically active thiazole derivatives (e.g., antiretrovirals like

Ritonavir, fungicides).

Unlike stable organic solids, the "solubility" of this compound is a function of solvent

compatibility.

True Solubility: It is soluble in most aprotic organic solvents (DCM, THF, Toluene).

Reactivity Limit: It reacts violently with protic solvents (water, alcohols) and forms reactive

adducts with polar aprotic nucleophiles (DMF, DMSO).

Handling Rule: The compound should ideally be generated in situ or dissolved only in

anhydrous, non-nucleophilic solvents immediately prior to use.
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Part 2: Solvent Compatibility Matrix
The following classification categorizes solvents based on their thermodynamic stability with

thiazole-2-carbonyl chloride.

Table 1: Solvent Selection Guide
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Solvent Class Specific Solvents Compatibility Technical Notes

Chlorinated

Hydrocarbons

Dichloromethane

(DCM), 1,2-

Dichloroethane

(DCE), Chloroform

Excellent

Primary Choice. High

solubility, chemical

inertness, and easy

removal (low BP).

Ideal for amidation

reactions.

Ethers
THF, Diethyl Ether,

1,4-Dioxane
Good

Must be anhydrous

(stabilized). Peroxides

must be removed.

THF coordinates with

Li/Mg species if used

in metallation steps.

Aromatic

Hydrocarbons

Toluene, Benzene,

Xylene
Good

Excellent for reflux

conditions. Lower

polarity may require

heating to fully

dissolve the solid (mp

47–52°C).

Polar Aprotic

(Nucleophilic)
DMF, DMAc, NMP Conditional / Catalytic

WARNING: DMF

reacts with acid

chlorides to form

Vilsmeier-Haack

intermediates

(iminium chlorides).

Use only as a catalyst

(1-2 drops) or

reactant, never as a

bulk solvent for

storage.

Sulfoxides DMSO Prohibited Reacts to form

Pummerer-type

intermediates or

oxidizes the substrate.
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High risk of

decomposition.

Protic Solvents
Water, Methanol,

Ethanol, Isopropanol
Prohibited

Immediate solvolysis

(hydrolysis/alcoholysis

) releases HCl and

destroys the reagent.

Nitrogen Bases
Pyridine,

Triethylamine
Reactant

Forms acyl-

ammonium or

pyridinium salts.

Soluble but highly

activated; used as

acid scavengers in

situ, not for dissolution

alone.

Part 3: Mechanisms of Instability & Solubility
Understanding why certain solvents fail is critical for experimental design.

The Vilsmeier-Haack Side Reaction (DMF
Incompatibility)
Researchers often mistakenly use DMF to dissolve acid chlorides due to its high solubility

power. However, the thiazole-2-carbonyl chloride electrophile attacks the oxygen of the DMF

amide, leading to the formation of a reactive iminium species (Vilsmeier reagent analog).

Consequence: Loss of titer, formation of dimethylamine impurities, and potential interference

with subsequent nucleophilic attacks.

Hydrolytic Decomposition
The electron-withdrawing nature of the thiazole ring (specifically the nitrogen at position 3)

makes the carbonyl carbon at position 2 exceptionally electrophilic compared to benzoyl

chloride.
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Mechanism: Rapid nucleophilic attack by water (even atmospheric moisture) leads to the

carboxylic acid and HCl gas.

Prevention: All "Inert" solvents (DCM, THF) must be dried over molecular sieves (3Å or 4Å)

or distilled.

Part 4: Visualization of Workflow
Figure 1: Solvent Decision Tree for Thiazole-2-Carbonyl
Chloride
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Caption: Decision logic for selecting the appropriate solvent based on the operational phase.

Note the strict prohibition on storage in solution.

Part 5: Experimental Protocols
Protocol A: In-Situ Generation & Solubilization
(Recommended)
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For applications where the isolation of the unstable chloride is risky.

Suspension: Suspend 1.0 eq of Thiazole-2-carboxylic acid in anhydrous Toluene (5

mL/mmol) or DCM.

Activation: Add 1.2 eq of Thionyl Chloride (

) and 1 drop of DMF (Catalyst).

Reflux: Heat to reflux (Toluene) or 40°C (DCM) for 2-3 hours until gas evolution (

,

) ceases and the solid dissolves completely.

Evaporation (Optional): Remove excess

under reduced pressure.

Re-dissolution: Immediately re-dissolve the residue in DCM or Anhydrous THF for the next

step.

Why: This minimizes exposure to moisture and avoids the need to handle the corrosive

solid.

Protocol B: Handling the Isolated Solid
If using commercial Thiazole-2-carbonyl chloride (Solid, mp 47-52°C).

Environment: Work inside a fume hood or glovebox.

Solvent Prep: Dry DCM over activated 4Å molecular sieves for 24 hours.

Dissolution: Add the solid to the solvent.

Observation: It should dissolve rapidly to form a clear, slightly yellow solution.

Troubleshooting: Cloudiness indicates hydrolysis (formation of insoluble carboxylic acid).

Filter through a dried glass frit if necessary.
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Usage: Cannulate the solution directly into the reaction vessel containing the amine/alcohol

nucleophile and base (e.g.,

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]

2. cdn.prod.website-files.com [cdn.prod.website-files.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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